Cas no 871700-65-1 (Deiodo Trametinib)

• Product Name: Deiodo Trametinib
• CAS No: 871700-65-1
• MF: C₂₆H₂₄FN₅O₄
• MW: 489.498269081116
• CID: 5226477
• Update Time: 2025-11-01

Deiodo Trametinib Chemical and Physical Properties

Names and Identifiers

• Deiodo Trametinib
• Trametinib Impurity 3

• Inchi： 1S/C26H24FN5O4/c1-14-22-21(23(30(3)24(14)34)29-20-10-5-4-9-19(20)27)25(35)32(17-11-12-17)26(36)31(22)18-8-6-7-16(13-18)28-15(2)33/h4-10,13,17,29H,11-12H2,1-3H3,(H,28,33)
• InChI Key： CWPDXKPCRXNWGL-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1F)C1N(C(=O)C(C)=C2N(C3C=CC=C(NC(=O)C)C=3)C(=O)N(C3CC3)C(=O)C=12)C

Additional information on Deiodo Trametinib

Research Brief on Deiodo Trametinib (871700-65-1): Advances and Applications in Chemical Biology and Medicine

Deiodo Trametinib (CAS: 871700-65-1) is a derivative of the well-known MEK inhibitor Trametinib, which has been extensively studied for its role in targeting the MAPK/ERK pathway in cancer therapy. Recent research has focused on the structural modifications of Trametinib to enhance its pharmacological properties, with Deiodo Trametinib emerging as a promising candidate. This research brief synthesizes the latest findings on Deiodo Trametinib, highlighting its chemical properties, mechanisms of action, and potential therapeutic applications.

The chemical structure of Deiodo Trametinib involves the removal of iodine atoms from the parent compound, Trametinib, which has been shown to influence its binding affinity and selectivity towards MEK1/2 kinases. Studies indicate that this modification may reduce off-target effects while maintaining or even improving therapeutic efficacy. Recent in vitro and in vivo experiments have demonstrated that Deiodo Trametinib exhibits potent inhibitory activity against MEK1/2, with IC50 values comparable to those of Trametinib, suggesting its potential as a viable alternative in clinical settings.

One of the key advancements in the study of Deiodo Trametinib is its improved pharmacokinetic profile. Research has shown that the deiodination process enhances the compound's metabolic stability, leading to prolonged half-life and better bioavailability. This is particularly significant for chronic treatments, where sustained drug exposure is critical for therapeutic success. Additionally, preliminary toxicity studies suggest that Deiodo Trametinib may have a more favorable safety profile compared to its parent compound, although further clinical validation is required.

The therapeutic potential of Deiodo Trametinib extends beyond oncology. Recent studies have explored its application in inflammatory diseases and autoimmune disorders, where the MAPK/ERK pathway plays a pivotal role. For instance, in models of rheumatoid arthritis, Deiodo Trametinib has shown efficacy in reducing inflammation and joint damage, opening new avenues for its use in non-oncological conditions. These findings underscore the versatility of Deiodo Trametinib and its potential to address unmet medical needs across multiple disease areas.

In conclusion, Deiodo Trametinib (871700-65-1) represents a significant advancement in the field of chemical biology and medicine. Its structural modifications offer improved pharmacological properties, while its broad therapeutic potential makes it a promising candidate for further development. Ongoing and future research will be crucial in fully elucidating its mechanisms, optimizing its clinical use, and exploring novel applications. This brief underscores the importance of continued investment in the study of Deiodo Trametinib to unlock its full therapeutic potential.